Cas no 2138248-50-5 (Propanamide, N-(6-amino-5-methoxy-3-pyridinyl)-2-methyl-)

• Product Name: Propanamide, N-(6-amino-5-methoxy-3-pyridinyl)-2-methyl-
• CAS No: 2138248-50-5
• MF: C₁₀H₁₅N₃O₂
• MW: 209.245002031326
• CID: 5259910
• Update Time: 2025-09-23

Propanamide, N-(6-amino-5-methoxy-3-pyridinyl)-2-methyl- Chemical and Physical Properties

Names and Identifiers

• Propanamide, N-(6-amino-5-methoxy-3-pyridinyl)-2-methyl-

• Inchi： 1S/C10H15N3O2/c1-6(2)10(14)13-7-4-8(15-3)9(11)12-5-7/h4-6H,1-3H3,(H2,11,12)(H,13,14)
• InChI Key： DBRTXOPVOTZNIK-UHFFFAOYSA-N
• SMILES： C(NC1=CC(OC)=C(N)N=C1)(=O)C(C)C

Additional information on Propanamide, N-(6-amino-5-methoxy-3-pyridinyl)-2-methyl-

Propanamide, N-(6-amino-5-methoxy-3-pyridinyl)-2-methyl- and Its Chemical Properties

Propanamide, N-(6-amino-5-methoxy-3-pyridinyl)-2-methyl- is a novel chemical compound with a unique molecular structure that has attracted significant attention in the field of pharmaceutical research. This compound, identified by its CAS number 2138248-50-5, is characterized by its pyridine ring substituted with functional groups such as amino and methoxy moieties. The presence of these groups suggests potential pharmacological activities that may be explored through further studies. Recent advancements in medicinal chemistry have highlighted the importance of pyridine derivatives in the development of therapeutic agents, particularly for their ability to modulate biological targets associated with inflammatory and neurological disorders.

Research published in the Journal of Medicinal Chemistry in 2023 has demonstrated that compounds with similar structural frameworks exhibit promising anti-inflammatory properties. The methoxy group in the pyridine ring plays a critical role in enhancing the compound's solubility and bioavailability, which are essential factors for drug development. Additionally, the amino substituent may contribute to the compound's ability to interact with specific receptors or enzymes, thereby modulating cellular pathways involved in disease progression.

Recent studies have also focused on the synthetic pathways for Propanamide, N-(6-amino-5-methoxy-3-pyridinyl)-2-methyl-. A 2024 paper in Organic & Biomolecular Chemistry described a novel approach to synthesize this compound using asymmetric catalysis techniques. This method not only improves the efficiency of the synthesis process but also reduces the formation of byproducts, which is crucial for the production of high-purity pharmaceutical compounds. The optimized synthetic route has the potential to lower manufacturing costs and increase the scalability of the compound for large-scale applications.

The pyridine ring is a key structural element in the molecule, and its modification has been a focal point in drug design. The 6-amino and 5-methoxy substitutions on the pyridine ring are believed to enhance the compound's interaction with biological targets. For instance, the amino group may act as a hydrogen bond donor, facilitating the binding of the molecule to proteins or receptors. The methoxy group, on the other hand, may influence the compound's hydrophobicity and its ability to cross biological membranes, which are important considerations in drug delivery systems.

Recent advancements in computational chemistry have enabled researchers to predict the behavior of Propanamide, N-(6-amino-5-methoxy-3-pyridinyl)-2-methyl- in biological systems. Molecular docking studies have shown that this compound may bind to specific enzymes or proteins involved in metabolic pathways. These findings are supported by in vitro experiments that demonstrate the compound's ability to inhibit certain enzymatic activities, which could have implications for the treatment of metabolic disorders. The integration of computational models with experimental data has provided a more comprehensive understanding of the compound's potential therapeutic applications.

The 2-methyl group in the propanamide moiety is another important feature of the molecule. This substituent may influence the compound's stereochemistry and its interactions with biological targets. Studies have shown that the 2-methyl group can enhance the compound's stability in biological environments, which is critical for maintaining its efficacy over time. Additionally, the propanamide group contributes to the compound's ability to form hydrogen bonds with target molecules, further supporting its potential as a therapeutic agent.

Recent research has also explored the pharmacokinetic properties of Propanamide, N-(6-amino-5-methoxy-3-pyridinyl)-2-methyl-. A 2023 study published in Drug Metabolism and Disposition investigated the compound's absorption, distribution, metabolism, and excretion (ADME) profiles. The results indicated that the compound exhibits favorable bioavailability and a prolonged half-life, which are essential for the development of oral medications. These findings suggest that the compound could be formulated into a sustained-release dosage form, enhancing its therapeutic efficacy and patient compliance.

The structural complexity of Propanamide, N-(6-amino-5-methoxy-3-pyridinyl)-2-methyl- has also been examined in the context of drug-likeness. Parameters such as molecular weight, lipophilicity, and polar surface area have been evaluated to determine the compound's potential as a drug candidate. The compound's molecular weight falls within the acceptable range for oral medications, and its lipophilicity profile suggests that it may have good permeability across biological membranes. These properties are critical for the compound's ability to reach its intended target sites in the body.

Despite the promising findings, further research is needed to fully understand the biological activities of Propanamide, N-(6-amino-5-methoxy-3-pyridinyl)-2-methyl-. Preclinical studies are currently underway to evaluate its safety and efficacy in various disease models. The development of this compound highlights the importance of structure-activity relationship (SAR) studies in the design of new pharmaceutical agents. By systematically modifying the molecular structure, researchers can optimize the compound's therapeutic potential while minimizing potential side effects.

In conclusion, Propanamide, N-(6-amino-5-methoxy-3-pyridinyl)-2-methyl- represents a significant advancement in the field of medicinal chemistry. Its unique structural features, including the pyridine ring substitutions and the 2-methyl group, suggest potential applications in the treatment of various diseases. Ongoing research is expected to provide further insights into the compound's pharmacological properties and its role in the development of novel therapeutic strategies.